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Compound of Interest

Compound Name: Epiglobulol

Cat. No.: B149269

Essential Safety and Handling Guide for
Epiglobulol

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Epiglobulol. The following
procedures are based on available supplier safety information and data for structurally related
compounds.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Epiglobulol, it is essential to use appropriate personal protective equipment to
ensure personal safety and prevent exposure. The recommended PPE and safety measures
are summarized in the table below.
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Equipment Specification Rationale

o Recommended by suppliers to
] Safety glasses with side- ]
Eye Protection ) prevent eye contact with the
shields or goggles.
substance.

Recommended by suppliers to

] ] avoid skin contact. Gloves
) Chemically resistant gloves )
Hand Protection o must be inspected before use
(e.g., nitrile rubber). )
and disposed of properly after

handling the chemical.

To prevent contamination of

Skin and Body Protection Laboratory coat. ]
personal clothing.
Not specified, but work in a To minimize inhalation of any
Respiratory Protection well-ventilated area or fume potential vapors, mists, or
hood is recommended. aerosols.

General Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

o Keep away from food, drink, and animal feeding stuffs.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Epiglobulol is provided below for
easy reference.
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Property Value

CAS Number 88728-58-9

Molecular Formula C15H260

Molecular Weight 222.37 g/mol

Appearance Colorless clear viscous liquid (estimated)[1]
Density 0.97 g/mL at 20 °C

Boiling Point 293.00 to 294.00 °C @ 760.00 mm Hg[1]
Flash Point 122.78 °C (253.00 °F) - Closed Cup[1]
Storage Temperature 2-8°C

Operational and Disposal Plans

The following procedural steps outline the safe handling, storage, and disposal of Epiglobulol
in a laboratory setting.

Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area at the recommended temperature
of 2-8°C.

o Keep the container tightly closed to prevent contamination.

Handling and Experimental Workflow: A logical workflow for handling Epiglobulol during
experimentation is depicted in the diagram below. This workflow emphasizes safety checks and
proper handling at each stage.
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Epiglobulol Safe Handling Workflow
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Spill Management:

In case of a small spill, absorb the substance with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Ensure the area is well-ventilated during cleanup.

For large spills, evacuate the area and follow emergency procedures.
Disposal Plan:

» Dispose of unused Epiglobulol and any contaminated materials in accordance with local,
state, and federal regulations.

e Do not allow the product to enter drains.

o Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or
reconditioning if possible. Otherwise, dispose of it as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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